Cas no 2228907-55-7 (2,6-dimethyl-4-(prop-2-yn-1-yl)phenol)
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 2,6-dimethyl-4-(prop-2-yn-1-yl)phenol
- 2228907-55-7
- EN300-1801222
-
- Inchi: 1S/C11H12O/c1-4-5-10-6-8(2)11(12)9(3)7-10/h1,6-7,12H,5H2,2-3H3
- InChI Key: HGOPZRCUJWROHO-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(CC#C)=CC=1C
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1801222-0.05g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-0.1g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-0.25g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-0.5g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-1.0g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-1801222-2.5g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-5.0g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-1801222-10.0g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 10g |
$4852.0 | 2023-06-03 | ||
| Enamine | EN300-1801222-1g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1801222-5g |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol |
2228907-55-7 | 5g |
$3273.0 | 2023-09-19 |
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
Additional information on 2,6-dimethyl-4-(prop-2-yn-1-yl)phenol
Introduction to 2,6-Dimethyl-4-(Prop-2-Yn-1-Yl)Phenol (CAS No: 2228907-55-7)
2,6-Dimethyl-4-(prop-2-yn-1-yl)phenol is a versatile organic compound with the CAS registry number 2228907-55-7. This compound belongs to the class of phenolic compounds and is characterized by its unique structure, which includes a phenol ring substituted with two methyl groups at the 2 and 6 positions and a propargyl group at the 4 position. The presence of these substituents imparts distinctive chemical and physical properties to the compound, making it a valuable molecule in various applications across different industries.
The synthesis of 2,6-dimethyl-4-(propargyl)phenol can be achieved through several routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have been documented in numerous scientific journals, highlighting the compound's potential for large-scale industrial production.
One of the most notable applications of CAS No: 2228907-55-7 is in the field of materials science. The compound serves as a key building block in the synthesis of advanced polymers and composites. Its ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials with tailored mechanical and thermal properties. For instance, researchers have recently explored its role in developing biodegradable polymers, which are increasingly sought after in sustainable packaging solutions.
In addition to its role in materials science, 2,6-dimethyl-4-(propargyl)phenol has shown promise in pharmaceutical research. The compound exhibits moderate antioxidant activity, making it a potential candidate for drug development targeting oxidative stress-related diseases. Studies published in reputable medical journals have demonstrated its ability to scavenge free radicals, thereby protecting cells from oxidative damage. This property has sparked interest among pharmacologists who are exploring its potential as a therapeutic agent.
The chemical stability of CAS No: 2228907-55-7 is another factor that contributes to its widespread use. The compound is relatively stable under normal storage conditions and exhibits low reactivity towards common environmental factors such as moisture and oxygen. However, it is important to handle it with care during synthesis and processing to avoid unwanted side reactions. Proper storage techniques have been outlined in recent safety guidelines to ensure optimal stability and performance.
From an environmental perspective, 2,6-dimethyl-4-(propargyl)phenol has been evaluated for its biodegradability and eco-friendly properties. Research indicates that the compound can undergo microbial degradation under specific conditions, reducing its environmental footprint compared to traditional synthetic compounds. This finding aligns with global efforts to promote green chemistry and sustainable practices across industries.
In conclusion, CAS No: 2228907-55-7, or 2,6-dimethyl-4-(propargyl)phenol, is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research. As ongoing studies continue to uncover new properties and uses for this compound, its importance in the chemical landscape is expected to grow further.
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